Cas no 108512-05-6 (Formamide, N-(3-methyl-4-isoxazolyl)-)

• Product Name: Formamide, N-(3-methyl-4-isoxazolyl)-
• CAS No: 108512-05-6
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 1186181
• Update Time: 2024-08-05

Formamide, N-(3-methyl-4-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Formamide, N-(3-methyl-4-isoxazolyl)-
• N-(3-methyl-4-isoxazolyl)formamide

• Inchi： 1S/C5H6N2O2/c1-4-5(6-3-8)2-9-7-4/h2-3H,1H3,(H,6,8)
• InChI Key： HYDFLKTZYBUDBA-UHFFFAOYSA-N
• SMILES： C(NC1=CON=C1C)=O

Computed Properties

• Exact Mass: 126.04300

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Melting Point: 99-101 °C
• Boiling Point: 337.3±22.0 °C(Predicted)
• PSA: 55.13000
• LogP: 1.26020
• pka: 13.73±0.70(Predicted)